Cas no 20242-40-4 (Pyridine,4-(3-methyl-5-isoxazolyl)-)

• Product Name: Pyridine,4-(3-methyl-5-isoxazolyl)-
• CAS No: 20242-40-4
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 240913
• PubChem ID: 11126553
• Update Time: 2025-04-19

Pyridine,4-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(3-methyl-5-isoxazolyl)-
• 4-(3-Methyl-5-isoxazolyl)pyridine
• 3-methyl-5 -(4-pyridyl)isoxazole
• 3-Methyl-5-(pyridin-4-yl)isoxazole
• 20242-40-4
• SCHEMBL11786351
• SXPSZLCFGBQKQT-UHFFFAOYSA-N

• Inchi： 1S/C9H8N2O/c1-7-6-9(12-11-7)8-2-4-10-5-3-8/h2-6H,1H3
• InChI Key： SXPSZLCFGBQKQT-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92